Propionylpromazine hydrochloride
Propionylpromazine hydrochloride
Propionylpromazine is a promazine neuroleptic and dopamine receptor antagonist. It is an antagonist at the I. scapularis (tick) dopamine 2 receptor (Isdop2) and A. aegypti (mosquito) dopamine 2 receptor (AaDOP2), providing 94 and 85% inhibition, respectively, in a chemical screening assay at 10 µM. Propionylpromazine inhibits recombinant T. cruzi trypanothione reductase (IC50 = 357 µM) and is active against T. brucei trypomastigotes (ED50 = 10.1 µM) but not L. donovani amastigotes or T. cruzi trypomastigotes (ED50s = >30 µM) in mouse peritoneal macrophages. It increases survival of C. elegans in a model of paraquat-induced oxidative stress. Propionylpromazine reduces stereotypic behavior induced by apomorphine in rats (ED50 = 2.5 mg/kg, s.c.). Formulations containing propionylpromazine have been used as tranquilizers in veterinary medicine.
A tranquilizer used in veterinary medicine.
A tranquilizer used in veterinary medicine.
Brand Name:
Vulcanchem
CAS No.:
7681-67-6
VCID:
VC20772207
InChI:
InChI=1S/C20H24N2OS.ClH/c1-4-18(23)15-10-11-20-17(14-15)22(13-7-12-21(2)3)16-8-5-6-9-19(16)24-20;/h5-6,8-11,14H,4,7,12-13H2,1-3H3;1H
SMILES:
CCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.Cl
Molecular Formula:
C20H25ClN2OS
Molecular Weight:
376.9 g/mol
Propionylpromazine hydrochloride
CAS No.: 7681-67-6
Cat. No.: VC20772207
Molecular Formula: C20H25ClN2OS
Molecular Weight: 376.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propionylpromazine is a promazine neuroleptic and dopamine receptor antagonist. It is an antagonist at the I. scapularis (tick) dopamine 2 receptor (Isdop2) and A. aegypti (mosquito) dopamine 2 receptor (AaDOP2), providing 94 and 85% inhibition, respectively, in a chemical screening assay at 10 µM. Propionylpromazine inhibits recombinant T. cruzi trypanothione reductase (IC50 = 357 µM) and is active against T. brucei trypomastigotes (ED50 = 10.1 µM) but not L. donovani amastigotes or T. cruzi trypomastigotes (ED50s = >30 µM) in mouse peritoneal macrophages. It increases survival of C. elegans in a model of paraquat-induced oxidative stress. Propionylpromazine reduces stereotypic behavior induced by apomorphine in rats (ED50 = 2.5 mg/kg, s.c.). Formulations containing propionylpromazine have been used as tranquilizers in veterinary medicine. A tranquilizer used in veterinary medicine. |
|---|---|
| CAS No. | 7681-67-6 |
| Molecular Formula | C20H25ClN2OS |
| Molecular Weight | 376.9 g/mol |
| IUPAC Name | 1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]propan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C20H24N2OS.ClH/c1-4-18(23)15-10-11-20-17(14-15)22(13-7-12-21(2)3)16-8-5-6-9-19(16)24-20;/h5-6,8-11,14H,4,7,12-13H2,1-3H3;1H |
| Standard InChI Key | ZFWVWZODBGTOIL-UHFFFAOYSA-N |
| SMILES | CCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.Cl |
| Canonical SMILES | CCC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.Cl |
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